Cas no 31897-98-0 (Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1))

• Product Name: Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1)
• CAS No: 31897-98-0
• MF: C₁₃H₂₄ClN
• MW: 229.78936290741
• CID: 318517
• PubChem ID: 35997
• Update Time: 2025-04-19

Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-propanamine,hydrochloride (1:1)
• 3-(1-adamantyl)propan-1-amine,hydrochloride
• 3-(adamantan-1-yl)propan-1-amine hydrochloride
• Tricyclo[3.3.1.13,7]decane-1-propanamine, hydrochloride
• 1-&#8203
• 3-(Adamantan-1-yl)propan-1-amine hydrochloride (1:1)
• 7]&#8203
• decane-&#8203
• propanamine, hydrochloride
• tricyclo[3.3.1.1~3,7~]decane-1-propanamine, hydrochloride (1:1)
• 31897-98-0
• EN300-7549257
• 1-(3-AMINOPROPYL)ADAMANTANE HYDROCHLORIDE
• Propylamine, 3-(1-adamantyl)-, hydrochloride
• CHEMBL1213380
• A821051
• Z57228534
• 3-(1-adamantyl)propan-1-amine;hydrochloride
• ADAMANTANE, 1-(3-AMINOPROPYL)-, HYDROCHLORIDE
• DTXSID10185751
• SCHEMBL1758966

• MDL： MFCD01674031
• Inchi： 1S/C13H23N.ClH/c14-3-1-2-13-7-10-4-11(8-13)6-12(5-10)9-13;/h10-12H,1-9,14H2;1H
• InChI Key： KWASCACKNUFQKQ-UHFFFAOYSA-N
• SMILES： Cl.NCCCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 229.15992
• Monoisotopic Mass: 229.159727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Boiling Point: 265.8°Cat760mmHg
• Flash Point: 110.4°C
• PSA: 26.02